Cas no 1421463-97-9 (1-(4-chlorophenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylcyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylcyclopentane-1-carboxamide
• CAS No: 1421463-97-9
• MF: C₁₉H₂₂ClNO₂S
• MW: 363.901483058929
• CID: 6064007
• PubChem ID: 71787841
• Update Time: 2025-05-30

1-(4-chlorophenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylcyclopentane-1-carboxamide
• 1-(4-chlorophenyl)-N-(3-hydroxy-3-thiophen-2-ylpropyl)cyclopentane-1-carboxamide
• VU0535392-1
• 1421463-97-9
• AKOS024536758
• 1-(4-CHLOROPHENYL)-N-[3-HYDROXY-3-(THIOPHEN-2-YL)PROPYL]CYCLOPENTANE-1-CARBOXAMIDE
• 1-(4-chlorophenyl)-N-(3-hydroxy-3-(thiophen-2-yl)propyl)cyclopentanecarboxamide
• F6190-1676

• Inchi： 1S/C19H22ClNO2S/c20-15-7-5-14(6-8-15)19(10-1-2-11-19)18(23)21-12-9-16(22)17-4-3-13-24-17/h3-8,13,16,22H,1-2,9-12H2,(H,21,23)
• InChI Key： PXUYXHDPHZZUBX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)(C(NCCC(O)C2SC=CC=2)=O)CCCC1

Computed Properties

• Exact Mass: 363.1059778g/mol
• Monoisotopic Mass: 363.1059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(4-chlorophenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylcyclopentane-1-carboxamide

Comprehensive Overview of 1-(4-chlorophenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylcyclopentane-1-carboxamide (CAS No. 1421463-97-9)

The compound 1-(4-chlorophenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylcyclopentane-1-carboxamide (CAS No. 1421463-97-9) is a synthetic organic molecule with a unique structural framework, combining a cyclopentane core, a thiophene moiety, and a chlorophenyl group. This intricate architecture makes it a subject of interest in pharmaceutical research, particularly in the development of targeted therapies. The presence of both hydroxy and carboxamide functional groups enhances its potential for hydrogen bonding, a critical feature in drug-receptor interactions.

Recent studies highlight the growing demand for small-molecule modulators in treating metabolic and inflammatory disorders, aligning with the compound's structural versatility. Researchers are exploring its applicability in kinase inhibition and GPCR targeting, two hot topics in drug discovery. The thiophene ring, known for its electron-rich properties, may contribute to improved bioavailability, a key concern in modern medicinal chemistry. Meanwhile, the chlorophenyl group could influence lipophilicity, affecting membrane permeability—a frequent search query among professionals optimizing ADME profiles.

From a synthetic perspective, CAS No. 1421463-97-9 exemplifies the convergence of heterocyclic chemistry and carboxamide derivatives, areas gaining traction in AI-driven molecular design. Computational tools now predict its potential binding affinities with high accuracy, addressing frequent user searches about in silico drug screening. Its 3-hydroxypropyl linker also sparks interest in prodrug strategies, a trending solution for enhancing therapeutic efficacy. As sustainability becomes a priority, the compound’s synthetic route is being evaluated for green chemistry compatibility, another popular research angle.

Analytical characterization of this compound involves advanced techniques like LC-MS and NMR spectroscopy, frequently searched by quality control specialists. Its stability under various pH conditions—a common concern in formulation development—is under investigation, with preliminary data suggesting robustness in acidic environments. The cyclopentane-carboxamide scaffold’s conformational rigidity may also inspire fragment-based drug design, a cutting-edge approach dominating recent literature.

In conclusion, 1-(4-chlorophenyl)-N-3-hydroxy-3-(thiophen-2-yl)propylcyclopentane-1-carboxamide represents a multifaceted research tool bridging structural biology, cheminformatics, and preclinical development. Its relevance to personalized medicine and targeted delivery systems positions it as a compound to watch in next-generation therapeutics, answering the industry’s call for molecules with tunable physicochemical properties and selective bioactivity.